N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(1,3-dioxoisoindol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H14N2O3S/c1-11-6-8-12(9-7-11)23-10-15(20)18-19-16(21)13-4-2-3-5-14(13)17(19)22/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: AGYYRNYTJNIETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide, also known as compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is known for its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X is not well understood, but it is believed to exert its therapeutic effects by modulating various cellular pathways and signaling molecules. Studies have shown that N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X can inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer activities. Studies have also reported the ability of N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X to regulate the immune system and modulate the production of various cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X in lab experiments is its unique chemical structure, which makes it a valuable tool for studying various cellular pathways and signaling molecules. However, the limitations of using N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X include its low solubility in aqueous solvents and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X, including the development of new synthetic routes for its synthesis, the identification of its molecular targets and mechanisms of action, and the evaluation of its therapeutic potential in various disease models. Additionally, the development of new formulations and delivery methods for N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X could enhance its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X involves a multi-step process that includes the reaction of 4-methylthiobenzaldehyde with malonic acid in the presence of piperidine to form the intermediate N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide. This intermediate N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide is then subjected to a series of reactions that involve the use of various reagents and solvents to yield the final product.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. Several studies have reported the anti-inflammatory and antimicrobial activities of N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[(4-methylphenyl)thio]acetamide X, which make it a promising candidate for the development of new drugs.